Cas no 26963-33-7 (Thiophene,2-(3-methylbutyl)-)

• Product Name: Thiophene,2-(3-methylbutyl)-
• CAS No: 26963-33-7
• MF: C₉H₁₄S
• MW: 154.272461414337
• CID: 288743
• PubChem ID: 117899
• Update Time: 2025-04-19

Thiophene,2-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene,2-(3-methylbutyl)-
• Thiophene, 2-isopentyl-
• SCHEMBL4729505
• 2-Isopentylthiophene #
• 2-isopentyl-thiophene
• 26963-33-7
• 2-(3-methylbutyl)thiophene
• Thiophene, 2-(3-methylbutyl)-
• DTXSID20949740

• Inchi： 1S/C9H14S/c1-8(2)5-6-9-4-3-7-10-9/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： CXZOHVNUTXOENP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCC(C)C

Computed Properties

• Exact Mass: 154.08172
• Monoisotopic Mass: 154.081621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 88.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 0.9481
• Melting Point: -49.15°C (estimate)
• Boiling Point: 202.68°C (estimate)
• Flash Point: 50.1°C
• Refractive Index: 1.5014
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds